3,6-Bis-(phenylimino)-cyclohexa-1,4-diene
Overview
Description
3,6-Bis-(phenylimino)-cyclohexa-1,4-diene is a useful research compound. Its molecular formula is C18H14N2 and its molecular weight is 258.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochemical Synthesis
The electrochemical synthesis of derivatives of cyclohexa-1,4-diene, such as 1-methoxy-3,6-bis (trimethylsilyl) cyclohexa-1,4-diene, demonstrates its potential as a precursor for pharmaceutical compounds like ketoprofen. This synthesis involves an undivided cell with a sacrificial aluminium anode and a stainless steel cathode, showing a pathway for the efficient production of medically relevant compounds (Biran, Bordeau, Serein-Spirau, Leger-Lambert, & Dunoguès, 1993).
Polymerization Catalyst
Cyclohexa-1,4-diene derivatives are used in polymerization processes. For instance, a nickel catalyst was developed for cyclohexa-1,3-diene polymerization, resulting in a crystalline polymer with a 1,4-linked cis-syndiotactic structure. This highlights its utility in creating specific polymer structures, which can be significant in material science (Nakano, Yao, Usuki, Tanimura, & Matsuoka, 2000).
Crystal Structure Analysis
An orthorhombic polymorph of a compound containing the cyclohexa-1,4-diene structure was analyzed, revealing details about its molecular and crystal structure. Such studies are vital in understanding the physical and chemical properties of new materials (Ohno, Fujihara, & Nagasawa, 2014).
Transfer Processes in Catalysis
Cyclohexa-1,3-diene motifs, related to the cyclohexa-1,4-diene framework, are used in B(C6F5)3-catalyzed transfer processes, like transfer hydrogenation of alkenes. This shows the versatility of cyclohexa-1,4-diene derivatives in chemical synthesis and catalysis (Yuan, Orecchia, & Oestreich, 2017).
Diels-Alder Reactions
The cyclohexa-1,4-diene derivatives are used in Diels-Alder reactions, a common and powerful tool in organic chemistry for creating cyclic compounds. This application is fundamental in synthesizing complex organic molecules, including pharmaceuticals and polymers (Bhoothappa & Suresh, 2012).
Properties
IUPAC Name |
1-N,4-N-diphenylcyclohexa-2,5-diene-1,4-diimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2/c1-3-7-15(8-4-1)19-17-11-13-18(14-12-17)20-16-9-5-2-6-10-16/h1-14H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLSPXVTVRFSANN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=C2C=CC(=NC3=CC=CC=C3)C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20395708 | |
Record name | 3,6-Bis-(phenylimino)-cyclohexa-1,4-diene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20395708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6246-98-6 | |
Record name | 3,6-Bis-(phenylimino)-cyclohexa-1,4-diene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20395708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.